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An In-Depth Technical Guide to Cyclohexylamine: Molecular Properties and Scientific Applications

Introduction
Cyclohexylamine (IUPAC name: Cyclohexanamine) is a primary aliphatic amine that serves as a pivotal building block and intermediate in numerous

syntheses.[1] It consists of a cyclohexane ring bonded to an amino group.[2] Unlike its aromatic analog, aniline, the saturated ring of cyclohexylamin
distinct chemical reactivity, making it a versatile reagent for drug development, corrosion inhibition, and the synthesis of vulcanization accelerators.[1]

comprehensive overview of its core molecular properties, synthesis, reactivity, and analytical characterization, tailored for researchers and drug devel

Core Molecular and Physical Properties
A thorough understanding of the fundamental properties of cyclohexylamine is essential for its safe handling, application in synthesis, and analytical

compound is a colorless to yellowish liquid with a characteristic strong, fishy, or ammonia-like odor.[1][3][4]

Chemical Formula and Molecular Weight
The chemical identity of cyclohexylamine is defined by its molecular formula and weight.

Chemical Formula: C₆H₁₃N or C₆H₁₁NH₂[3][5]

Molecular Weight: 99.17 g/mol [5][6]

CAS Number: 108-91-8[3][4]

These fundamental identifiers are critical for database searches, regulatory compliance, and stoichiometric calculations in chemical reactions.

Physicochemical Data Summary
The physical properties of cyclohexylamine dictate its behavior in various experimental conditions, from reaction solvent selection to purification met

summarized below.

Property Value Source(s)

Molecular Weight 99.17 g/mol [5][6][7]

Density 0.8647 g/cm³ at 25 °C [3][7][8]

Boiling Point 134.5 °C (407.6 K) [3][9]

Melting Point -17.7 °C (255.5 K) [3][9]

Flash Point 28.6 °C - 31 °C [4][9]

Solubility in Water Miscible [3][9]

Acidity (pKa) 10.64 [8]

Vapor Density 3.42 (vs air) [7]

Refractive Index n20/D 1.459 [7]
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Molecular Structure and Conformation
The molecular structure of cyclohexylamine is central to its reactivity. The molecule consists of a cyclohexane ring, which predominantly adopts a ch

amino (-NH₂) group.

Structural Representation
The 2D structure of cyclohexylamine illustrates the connectivity of the atoms.

Caption: 2D Chemical Structure of Cyclohexylamine.

Conformational Isomerism
Infrared (IR) spectroscopy studies have shown that cyclohexylamine exists as a dynamic equilibrium of two chair conformers: one with the amino gr

one with it in an axial position.[10] In the liquid state, these conformers are present in roughly equal amounts. However, the equilibrium is sensitive to 

form is predominant in the vapor phase, while the axial form is exclusively observed in the crystalline solid state at low temperatures.[10] This conform

interaction with biological targets and its reactivity.

Synthesis and Reactivity
Cyclohexylamine is produced industrially via two primary routes, both of which are highly efficient.

Hydrogenation of Aniline: This is the main production method, involving the complete hydrogenation of aniline using cobalt- or nickel-based catalys

pressure.[1][3] The catalyst's role is to facilitate the addition of hydrogen across the aromatic ring.

C₆H₅NH₂ + 3 H₂ → C₆H₁₁NH₂[3]

Alkylation of Ammonia: This route involves the reaction of cyclohexanol with ammonia, also under high temperature and pressure, typically using a 

As a primary aliphatic amine, cyclohexylamine exhibits characteristic reactivity. It is a weak base (pKa of the conjugate acid is 10.64) but is significan

readily forms salts with acids and reacts with electrophiles at the nitrogen atom.[11] Its nucleophilicity makes it a valuable reagent for introducing the c

synthesis of more complex molecules, including many pharmaceuticals.[12]

Applications in Research and Drug Development
Cyclohexylamine is a crucial intermediate in the synthesis of a wide range of organic compounds.

Pharmaceuticals: It is a building block for various active pharmaceutical ingredients (APIs), including mucolytics, analgesics, bronchodilators, and s

antiallergic drugs.[1][9][13]

Vulcanization Accelerators: It is a precursor to sulfenamide-based reagents (e.g., N-Cyclohexyl-2-benzothiazolesulfenamide), which are used to ac

[1]

Corrosion Inhibitors: The amine itself is an effective corrosion inhibitor, particularly for boiler water treatment, as it neutralizes acidic gases and form

Agrochemicals: It is used in the synthesis of herbicides (like hexazinone) and insecticides.[13]

Artificial Sweeteners: It is famously a metabolite of the artificial sweetener sodium cyclamate and was used in its synthesis.[1]

Analytical Characterization: Purity Determination by Gas Chromatography (GC)
Ensuring the purity of cyclohexylamine is critical for its use in research and manufacturing, especially in pharmaceutical applications. Gas chromatog

quality control.

Rationale for GC Protocol
Gas chromatography with a Flame Ionization Detector (GC-FID) is an ideal technique for separating and quantifying cyclohexylamine from its comm

These impurities often include unreacted starting materials like aniline or cyclohexanol, and byproducts such as dicyclohexylamine.[8] The FID dete
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to hydrocarbons and its robust, linear response over a wide concentration range. A polar capillary column is typically used to achieve effective separa

point and polarity between the amine and its potential contaminants.

Experimental Protocol
Objective: To determine the purity of a cyclohexylamine sample and quantify known impurities.

Instrumentation:

Gas Chromatograph equipped with a Flame Ionization Detector (FID).

Split/Splitless Inlet.

Capillary Column: DB-WAX or equivalent polar column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

Data Acquisition System.

Reagents and Materials:

Cyclohexylamine sample.

High-purity standards: Cyclohexylamine (≥99.9%), Aniline, Cyclohexanol, Dicyclohexylamine.

Solvent: Dichloromethane or Methanol (HPLC grade).

Carrier Gas: Helium or Hydrogen (High Purity).

FID Gases: Hydrogen and Air (High Purity).

Procedure:

Standard Preparation: Prepare a stock solution of known impurities (e.g., 1000 µg/mL) in the chosen solvent. Create a series of calibration standar

Prepare a standard of the pure cyclohexylamine at a known concentration.

Sample Preparation: Accurately weigh approximately 100 mg of the cyclohexylamine sample into a 10 mL volumetric flask and dilute to the mark w

GC Method Parameters:

Inlet Temperature: 250 °C

Injection Volume: 1 µL

Split Ratio: 50:1 (can be adjusted based on concentration)

Carrier Gas Flow: 1.0 mL/min (constant flow)

Oven Temperature Program:

Initial Temperature: 60 °C, hold for 2 minutes.

Ramp: Increase at 10 °C/min to 220 °C.

Final Hold: Hold at 220 °C for 5 minutes.

Detector Temperature: 280 °C

Analysis:

Inject the calibration standards to establish a calibration curve for each impurity.
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Inject the prepared sample solution.

Identify peaks based on retention times compared to the standards.

Quantification: Calculate the concentration of each impurity in the sample using the calibration curve. The purity of cyclohexylamine is typically re

all quantified impurities. Commercial specifications often require a purity of ≥99.0%.[8]

Safety and Handling
Cyclohexylamine is a hazardous material and must be handled with stringent safety precautions.

Hazards: It is a flammable liquid and vapor.[9] It is corrosive and can cause severe skin burns and eye damage.[9][14] It is also toxic if swallowed, i

Personal Protective Equipment (PPE): Chemical-resistant gloves, tightly fitting safety goggles, a face shield, and protective clothing are mandatory

well-ventilated fume hood.

Handling: Use non-sparking tools and ensure equipment is grounded to prevent static discharge.[16][17] Keep containers tightly closed and store in

away from heat and ignition sources.[15][18]

First Aid: In case of skin contact, immediately flush with plenty of water for at least 15 minutes. For eye contact, rinse cautiously with water for at lea

victim to fresh air. Seek immediate medical attention for any exposure.[14][17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea
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